Cas no 1805421-59-3 (Methyl 2-bromo-4-fluoro-3-methylbenzoate)

• Product Name: Methyl 2-bromo-4-fluoro-3-methylbenzoate
• CAS No: 1805421-59-3
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 4673625
• PubChem ID: 67050090
• Update Time: 2025-10-28

Methyl 2-bromo-4-fluoro-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-4-fluoro-3-methylbenzoate
• CS-0101713
• D76220
• 1805421-59-3
• SCHEMBL1482981
• Methyl 2-bromo-4-fluoro-3-methylbenzoate

• Inchi： 1S/C9H8BrFO2/c1-5-7(11)4-3-6(8(5)10)9(12)13-2/h3-4H,1-2H3
• InChI Key： DXEQNBJSNSYDOM-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OC)=CC=C(C=1C)F

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2-bromo-4-fluoro-3-methylbenzoate

Comprehensive Overview of Methyl 2-bromo-4-fluoro-3-methylbenzoate (CAS No. 1805421-59-3): Properties, Applications, and Industry Insights

Methyl 2-bromo-4-fluoro-3-methylbenzoate (CAS No. 1805421-59-3) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and agrochemical research. This benzoate derivative incorporates bromo, fluoro, and methyl functional groups, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₀BrFO₂, highlights its potential for cross-coupling reactions and catalyzed transformations, which are critical in modern drug discovery pipelines.

In recent years, the demand for fluorinated compounds like Methyl 2-bromo-4-fluoro-3-methylbenzoate has surged due to their enhanced metabolic stability and bioavailability in pharmaceutical intermediates. Researchers frequently search for "synthesis of fluorinated benzoates" or "applications of bromo-fluoro aromatic esters," reflecting the compound's relevance in medicinal chemistry. Its role in constructing heterocyclic scaffolds aligns with trends in targeted drug delivery and small-molecule inhibitors, addressing diseases such as cancer and neurodegenerative disorders.

The compound's physicochemical properties, including a molecular weight of 261.09 g/mol and a melting point range of 45–50°C, make it suitable for low-temperature reactions and solvent-based formulations. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often queried as "analytical methods for halogenated benzoates." Additionally, its stability under inert atmospheres ensures compatibility with Grignard reagents and palladium-catalyzed reactions, key areas in green chemistry initiatives.

From an industrial perspective, Methyl 2-bromo-4-fluoro-3-methylbenzoate is pivotal in producing crop protection agents and specialty chemicals. Searches for "fluoroaromatics in agrochemicals" underscore its utility in developing herbicides with improved environmental profiles. The compound's regioselective reactivity also supports innovations in material science, such as liquid crystal displays (LCDs) and organic semiconductors, aligning with the global push for sustainable technologies.

Quality control and scale-up synthesis of CAS No. 1805421-59-3 remain focal points for manufacturers. Queries like "optimization of esterification for bromo-fluoro derivatives" highlight the need for efficient process chemistry protocols. Regulatory compliance, particularly concerning REACH and FDA guidelines, further drives interest in its safe handling and storage conditions, ensuring minimal ecological impact.

In summary, Methyl 2-bromo-4-fluoro-3-methylbenzoate exemplifies the intersection of synthetic utility and industrial applicability. Its prominence in high-value chemical synthesis and alignment with biomedical trends positions it as a compound of enduring significance. Future research may explore its potential in bioconjugation or PET radiopharmaceuticals, expanding its footprint in cutting-edge science.